![molecular formula C16H17ClN2O B7588305 4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide](/img/structure/B7588305.png)
4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide
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Overview
Description
4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide, also known as DMBA, is a chemical compound that has been widely used in scientific research applications. It is a synthetic compound that belongs to the class of amides and is used as a pharmacological tool in various studies. DMBA has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide is not fully understood, but it is believed to act as a selective antagonist of the α2-adrenergic receptor. This compound has been shown to inhibit the binding of radioligands to the α2-adrenergic receptor in various tissues, including the brain, heart, and kidney.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of norepinephrine from sympathetic nerve terminals in the heart, which leads to an increase in heart rate and contractility. This compound has also been shown to increase the release of dopamine from dopaminergic neurons in the brain, which leads to an increase in locomotor activity.
Advantages and Limitations for Lab Experiments
4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide has several advantages as a pharmacological tool in lab experiments. It is a selective antagonist of the α2-adrenergic receptor, which allows researchers to study the effects of drugs that target this receptor. This compound is also stable and easy to handle, which makes it a convenient tool in lab experiments.
However, this compound also has some limitations. It has a short half-life, which limits its use in long-term studies. This compound is also not very potent, which means that high concentrations are required to achieve significant effects.
Future Directions
There are several future directions for the study of 4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide. One direction is to study the effects of this compound on other receptors and neurotransmitters in the central nervous system. Another direction is to develop more potent and selective α2-adrenergic receptor antagonists that can be used as pharmacological tools in lab experiments. Finally, the effects of this compound on other physiological systems, such as the immune system, should be investigated.
Synthesis Methods
4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide can be synthesized by reacting 4-chloro-3-nitrobenzoic acid with 2,5-dimethylbenzylamine in the presence of a reducing agent such as iron powder. The reaction yields this compound as a white crystalline solid with a melting point of 114-116°C.
Scientific Research Applications
4-Chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide has been extensively used as a pharmacological tool in various scientific research applications. It has been used to study the effects of various drugs on the central nervous system, including antidepressants, antipsychotics, and anxiolytics. This compound has also been used to study the effects of drugs on the cardiovascular system, including antihypertensive agents and antiarrhythmic drugs.
properties
IUPAC Name |
4-chloro-3-[(2,5-dimethylphenyl)methylamino]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O/c1-10-3-4-11(2)13(7-10)9-19-15-8-12(16(18)20)5-6-14(15)17/h3-8,19H,9H2,1-2H3,(H2,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHGFHZIKNPATL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CNC2=C(C=CC(=C2)C(=O)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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